88763-76-2((R)-3-Aminopiperidine-2-one),88763-76-2

(R)-3-Aminopiperidine-2-one Properties

Names and Identifiers

- (R)-3-Aminopiperidin-2-one
- ( R)-3-Aminopiperidine-2-one
- (3R)-3-aminopiperidin-2-one
- 2-Piperidinone,3-amino-, (3R)-
- (+/-)-3-amino-2-piperidone
- (3R)-3-amino-2-piperidinone
- (3R)-3-azanylpiperidin-2-one
- (R)-3-Amino-2-piperidinone
- (R)-3-Aminopiperidine-2-one hydrochloride
- 3-amino-2-oxopiperidine
- 3-amino-2-piperidinone
- 3-amino-piperidin-2-one
- (3R)-3-Amino-2-piperidinone (ACI)
- 2-Piperidinone, 3-amino-, (R)- (ZCI)
- (R)-2-Oxopiperidin-3-amine
- (R)-3-Aminopiperidine-2-one
- SCHEMBL1095429
- 88763-76-2
- DTXSID30428379
- AKOS015854172
- Ornithine lactam , D-
- MFCD08448155
- (R)-3-Aminopiperidine-2-one, AldrichCPR
- CS-0200063
- D-Ornithine lactam
- YCCMTCQQDULIFE-SCSAIBSYSA-N
- +Expand
- MDL： MFCD08448155
- InChIKey： YCCMTCQQDULIFE-SCSAIBSYSA-N
- Inchi： 1S/C5H10N2O/c6-4-2-1-3-7-5(4)8/h4H,1-3,6H2,(H,7,8)/t4-/m1/s1
- SMILES： N[C@@H]1CCCNC1=O

Computed Properties

Exact Mass: 114.07900
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 114.079
Heavy Atom Count: 8
Complexity: 103
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.8
Topological Polar Surface Area: 55.1A^2

Experimental Properties

LogP: 0.25280
PSA: 55.12000
Boiling Point: 307.5°C at 760 mmHg
Flash Point: 139.8°C
Solubility: Soluble (221 g/l) (25 º C),
Density: 1.071±0.06 g/cm3 (20 ºC 760 Torr),

(R)-3-Aminopiperidine-2-one Security Information

(R)-3-Aminopiperidine-2-one Customs Data

HS CODE：2933790090
Customs Data：

China Customs Code:
2933790090

Overview:

2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

(R)-3-Aminopiperidine-2-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GT49-50mg	(R)-3-AMINOPIPERIDINE-2-ONE	88763-76-2	≥95%	50mg	$85.00	2024-04-20
A2B Chem LLC	AH83433-50mg	(R)-3-Aminopiperidine-2-one	88763-76-2	≥95%	50mg	$40.00	2024-04-19
abcr	AB283223-250 mg	(R)-3-Aminopiperidine-2-one, 95%; .	88763-76-2	95%	250 mg	€246.00	2023-07-20
Alichem	A129006959-1g	(R)-3-Aminopiperidin-2-one	88763-76-2	95%	1g	$377.71	2023-08-31
Ambeed	A563737-5g	(R)-3-Aminopiperidin-2-one	88763-76-2	98%	5g	$1136.0
Apollo Scientific	OR913691-250mg	(R)-3-Aminopiperidine-2-one	88763-76-2	97%	250mg	£152.00	2024-07-20
AstaTech	51548-0.25/G	(R)-3-AMINOPIPERIDINE-2-ONE	88763-76-2	95%	0.25g	$188	2023-09-17
BioAustralis	BIA-O2217-1 mg	Ornithine lactam , D-	88763-76-2	>95%byHPLC	1mg	$51.00	2023-09-16
Chemenu	CM179394-1g	(R)-3-Aminopiperidin-2-one	88763-76-2	95%	1g	$409	2021-08-05
Crysdot LLC	CD11029707-1g	(R)-3-Aminopiperidin-2-one	88763-76-2	95+%	1g	$433	2024-07-18

(R)-3-Aminopiperidine-2-one Synthesis

Synthetic Circuit 1

16682-12-5

88763-76-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 15 min, 25 °C
1.2 Reagents: Alumina Solvents: Toluene ; 1.5 h, reflux

Reference

Highly enantioselective synthesis of non-natural aliphatic α-amino acids via asymmetric hydrogenation

Ji, Jianjian; Chen, Caiyou; Cai, Jiayu; Wang, Xinrui; Zhang, Kai; et al, Organic & Biomolecular Chemistry, 2015, 13(28), 7624-7627

Synthetic Circuit 2

16682-12-5

88763-76-2

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Water ; 1 h

Reference

Synthesis of bengamide E analogues and their cytotoxic activity

Phi, Thi Dao; Mai, Huong Doan Thi; Tran, Van Hieu; Vu, Van Loi; Truong, Bich Ngan; et al, Tetrahedron Letters, 2017, 58(19), 1830-1833

Synthetic Circuit 3

99815-05-1

88763-76-2

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol ; 30 min, -45 °C; 30 min, -45 °C; 19 h, -45 °C → rt

Reference

Tricyclic pharmacophore-based molecules as novel integrin αvβ3 antagonists. Part IV: Preliminary control of αvβ3 selectivity by meta-oriented substitution

Kubota, Dai; Ishikawa, Minoru; Ishikawa, Midori; Yahata, Naokazu; Murakami, Shoichi; et al, Bioorganic & Medicinal Chemistry, 2006, 14(12), 4158-4181

(R)-3-Aminopiperidine-2-one Raw materials

(R)-3-Aminopiperidine-2-one Preparation Products

(R)-3-Aminopiperidine-2-one (88763-76-2)

(R)-3-Aminopiperidine-2-one Suppliers

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:88763-76-2)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

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Cas no 88763-76-2 ((R)-3-Aminopiperidine-2-one)

(R)-3-Aminopiperidine-2-one Properties

Names and Identifiers

Computed Properties

Experimental Properties

(R)-3-Aminopiperidine-2-one Security Information

(R)-3-Aminopiperidine-2-one Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

(R)-3-Aminopiperidine-2-one Price

(R)-3-Aminopiperidine-2-one Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

(R)-3-Aminopiperidine-2-one Raw materials

(R)-3-Aminopiperidine-2-one Preparation Products

(R)-3-Aminopiperidine-2-one Suppliers

(R)-3-Aminopiperidine-2-one Related Literature

88763-76-2 ((R)-3-Aminopiperidine-2-one) Related Products